N-(4-fluorophenyl)-2,3,4-trimethoxybenzamide

• Molecular Formula: C16H16FNO4
• Molecular Weight: 305.3 g/mol
• IUPAC Name: N-(4-fluorophenyl)-2,3,4-trimethoxybenzamide
• InChI: InChI=1S/C16H16FNO4/c1-20-13-9-8-12(14(21-2)15(13)22-3)16(19)18-11-6-4-10(17)5-7-11/h4-9H,1-3H3,(H,18,19)
• InChI Key: UPOKVYBRIFKLEQ-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)C(=O)NC2=CC=C(C=C2)F)OC)OC

Description

N-(4-fluorophenyl)-2,3,4-trimethoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as 4'-fluoro-3',4',5'-trimethoxy-N-(4-fluorophenyl)benzohydrazide or FTM.

Mechanism of Action

FTM exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. FTM has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
FTM has been shown to reduce inflammation and pain in animal models of arthritis. It has also been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. FTM has also been shown to have antifungal activity against Candida albicans.

Advantages and Limitations for Lab Experiments

One advantage of FTM is its broad spectrum of activity against various diseases. It has also been found to have low toxicity in animal models. However, one limitation of FTM is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on FTM. One potential avenue is the development of more water-soluble derivatives of FTM that can be more easily administered in vivo. Another potential direction is the investigation of FTM's potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to elucidate the precise mechanisms of FTM's anti-inflammatory and anti-cancer effects.

Synthesis Methods

The synthesis of FTM involves the reaction of 4-fluoroaniline with 2,3,4-trimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with hydrazine hydrate to yield the final product, FTM.

Scientific Research Applications

FTM has been extensively studied for its potential use in the treatment of various diseases. It has been found to possess anti-inflammatory, anti-cancer, and anti-fungal properties. FTM has also been investigated for its potential as a therapeutic agent for Alzheimer's disease and Parkinson's disease.